![molecular formula C18H18BrNO B2979606 N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide CAS No. 328964-75-6](/img/structure/B2979606.png)
N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of a compound is typically confirmed by physicochemical properties and spectroanalytical data such as NMR and IR . For example, the related compound “N-(4-Bromophenyl)benzamide” has an average mass of 276.129 Da and a monoisotopic mass of 274.994568 Da .Scientific Research Applications
Antimicrobial Activity
Compounds similar to N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide have been studied for their potential in combating antimicrobial drug resistance. Derivatives with similar structures have shown promising pharmacological activities against pathogens .
Anticancer Properties
Research on related compounds has also explored their use in overcoming anticancer drug resistance. The molecular structures of these derivatives play a crucial role in their pharmacological activities, which could be relevant to the compound .
Synthesis and Characterization
The synthesis of benzamides, a class of compounds to which N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide belongs, has been optimized through various methods including ultrasonic irradiation, highlighting an eco-friendly and high-yielding process .
Antioxidant Effects
Studies on similar compounds have revealed antioxidant effects, which could suggest potential applications in protecting against oxidative stress-related damage .
Toxicity Assays
Toxicity assays are crucial in determining the safety profile of chemical compounds for potential therapeutic use. Compounds with similar structures have undergone such assays to evaluate their toxicity levels .
In Silico Analysis
In silico analysis, which involves computer simulations, has been used to predict the behavior and interactions of similar compounds, indicating potential applications in drug design and development .
properties
IUPAC Name |
N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO/c19-15-8-10-16(11-9-15)20-17(21)18(12-4-5-13-18)14-6-2-1-3-7-14/h1-3,6-11H,4-5,12-13H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLDLRVBSCQMNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-1-phenylcyclopentane-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.